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Compound of Interest

Compound Name: Iso-propyl 4-hydroxyphenylacetate

Cat. No.: B1640225 Get Quote

An In-depth Technical Guide to Isopropyl 4-
hydroxyphenylacetate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isopropyl 4-hydroxyphenylacetate,

more commonly known as Isopropylparaben. This document consolidates critical data,

experimental protocols, and relevant biological pathways to support ongoing research and

development efforts.

Section 1: Chemical and Physical Properties
Isopropyl 4-hydroxyphenylacetate, with the CAS Number 4191-73-5, is a member of the

paraben family of chemicals, which are esters of p-hydroxybenzoic acid. It is widely used as a

preservative in cosmetic, pharmaceutical, and food products due to its antimicrobial properties.

Below is a summary of its key quantitative data:
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Property Value Reference

CAS Number 4191-73-5 [1][2]

Molecular Formula C10H12O3 [1][2]

Molecular Weight 180.20 g/mol [1]

IUPAC Name
Propan-2-yl 4-

hydroxybenzoate
[2]

Synonyms
Isopropyl p-hydroxybenzoate,

Isopropylparaben
[1][2]

Melting Point 85 °C [3]

Section 2: Experimental Protocols
Detailed experimental methodologies are crucial for the accurate assessment and application

of chemical compounds. The synthesis of Isopropyl 4-hydroxyphenylacetate has been

documented through a specific chemical process.

Synthesis of Isopropylparaben:

Objective: To synthesize Isopropylparaben via esterification.

Methodology: The synthesis involves the stepwise addition of isopropanol, thionyl chloride,

and p-hydroxybenzoic acid.[2] This reaction is initially conducted at a low temperature.

Following the initial reaction, the mixture is heated to drive the esterification process to

completion.[2]

Reaction Workflow:
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Synthesis of Isopropylparaben
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A flowchart illustrating the synthesis of Isopropylparaben.

Section 3: Biological Activity and Signaling
Pathways
Parabens, including Isopropylparaben, are known to exert weak estrogenic activity. This has

been a subject of extensive research due to their widespread use and potential for endocrine

disruption. The mechanism of action often involves interaction with estrogen receptors.

Estrogenic Activity Signaling Pathway:
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The estrogenic activity of parabens is primarily mediated through their binding to estrogen

receptors (ERα and ERβ), which are nuclear hormone receptors. Upon binding, these

receptors can modulate the transcription of target genes.
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Signaling pathway for the estrogenic activity of parabens.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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